Cas no 2172475-44-2 (1-(4-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(4-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172475-44-2
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 6592936
• PubChem ID: 165734108
• Update Time: 2025-05-30

1-(4-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• 2172475-44-2
• [1-(4-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593409

• Inchi： 1S/C11H21N3O2/c1-8(2)11-10(7-15)12-13-14(11)9(3)5-6-16-4/h8-9,15H,5-7H2,1-4H3
• InChI Key： ORLGDFPNMPOZID-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1C(=C(CO)N=N1)C(C)C

Computed Properties

• Exact Mass: 227.16337692g/mol
• Monoisotopic Mass: 227.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(4-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

1-(4-Methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172475-44-2)

The compound 1-(4-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172475-44-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are widely recognized for their unique chemical properties and applications in drug discovery, agrochemicals, and advanced materials. The CAS No. 2172475 identifier ensures that this compound is uniquely cataloged and can be referenced in scientific literature and regulatory documents.

The molecular structure of 1-(4-methoxybutan-2-yl)-5-(propan-2-yl)-1H-triazol derivative is characterized by a triazole ring system substituted with a methoxybutan group and a propan group. These substituents significantly influence the compound's physical and chemical properties, making it suitable for specific applications. Recent studies have highlighted the importance of such substituted triazoles in enhancing the stability and bioavailability of pharmaceutical compounds.

One of the most notable aspects of this compound is its role in modern drug design. The triazole ring system is known for its ability to form hydrogen bonds, which is crucial for drug-target interactions. Additionally, the presence of the methoxy group introduces electronic effects that can modulate the compound's reactivity and solubility. These features make it a valuable intermediate in the synthesis of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-methoxybutan derivatives using catalytic methods. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazole core with high precision. Such methods not only improve yield but also reduce the environmental footprint of chemical synthesis.

In terms of applications, this compound has shown promise in agrochemicals as a potential fungicide or herbicide. Its ability to inhibit specific enzymes involved in plant pathogen growth has been demonstrated in preliminary studies. Furthermore, its stability under various environmental conditions makes it a candidate for long-lasting agricultural formulations.

The CAS No. 2172475 designation underscores the importance of accurate chemical identification in regulatory frameworks. This ensures that researchers and manufacturers can reference the compound consistently across different platforms and databases.

In conclusion, 1-(4-methoxybutan derivatives like CAS No. 2172475 represent a cutting-edge advancement in organic chemistry. Their unique properties and versatile applications make them indispensable tools in modern scientific research and industrial development.